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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Docosahexaenoic acid-d5 (DHA-d5), a
deuterated analog of docosahexaenoic acid (DHA). Its primary application is as an internal
standard for the precise quantification of DHA in various biological matrices using mass
spectrometry-based techniques.[1][2][3] DHA is a critical omega-3 polyunsaturated fatty acid
(PUFA) that constitutes a significant portion of the brain's PUFAs and is abundant in the gray
matter and retinal membranes.[2] Given the physiological and pathological significance of DHA
in neural development, cardiovascular health, obesity, and inflammation, accurate
measurement of its levels is crucial in research and clinical settings.[2]

Physicochemical Properties and Specifications

Docosahexaenoic acid-d5, with the CAS number 1197205-71-2, is a stable isotope-labeled
form of DHA. The deuterium labeling provides a distinct mass shift, allowing it to be
differentiated from endogenous, unlabeled DHA in mass spectrometry analysis, without altering
its chemical properties significantly.[3]
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Property Value

CAS Number 1197205-71-2
Molecular Formula C22H27D502
Molecular Weight 333.52 g/mol

(42,72,102,132,162,197)-4,7,10,13,16,19-
Synonyms Docosahexaenoic-21,21,22,22,22-d5 acid,
DHA-d5, Cervonic Acid-d5

Purity =98%

Isotopic Enrichment =98 atom % D
Appearance Clear, colorless liquid
Storage Store at -20°C

Experimental Protocols

The primary application of DHA-d5 is as an internal standard in quantitative analytical methods.
Below is a detailed methodology for the quantification of DHA in biological samples, such as
plasma or microglia, using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)
assay with DHA-d5 as the internal standard.[4][5][6]

Quantification of Docosahexaenoic Acid in Biological
Samples using LC-MS/MS with DHA-d5 Internal

Standard

1. Sample Preparation (Lipid Extraction)

e To 100 pL of plasma or cell lysate in an Eppendorf tube, add 10 pL of an internal standard
mixture containing DHA-d5 at a known concentration (e.g., 10 pg/mL).[4]

e Add a suitable organic solvent for lipid extraction, such as a 3:2 (v/v) mixture of hexane and
isopropanol, at a 1:10 sample-to-solvent ratio.[4]

» Vortex the mixture thoroughly.
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For plasma samples, incubate at -20°C for 10 minutes, followed by centrifugation at 14,000 x
g at 4°C for 5 minutes.[4]

Transfer the supernatant containing the lipid extract to a new tube for analysis.

. Liquid Chromatography (LC) Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.7 um).[7]

Mobile Phase: A gradient of acetonitrile and water containing 2 mM ammonium acetate.[5][6]

o Mobile Phase A: Water with 2 mM ammonium acetate

o Mobile Phase B: Acetonitrile

Flow Rate: 0.3 mL/min.[5][6]

Column Temperature: 40 °C.[7]

Injection Volume: 2 pL.

. Tandem Mass Spectrometry (MS/MS) Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Negative Electrospray lonization (ESI-).[5][6]

Multiple Reaction Monitoring (MRM) Transitions:

o DHA-d5: m/z 332.1 — 228.3/234.2.[5][6]

o DHA (unlabeled): m/z 327.2 — 283.2 (or other validated product ion)

Data Analysis: The concentration of DHA in the sample is determined by calculating the ratio
of the peak area of the endogenous DHA to the peak area of the DHA-d5 internal standard
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and comparing this ratio to a standard curve generated with known concentrations of
unlabeled DHA.

Visualizations

The following diagrams illustrate the experimental workflow for DHA quantification and the
biosynthetic pathway of DHA.
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Experimental workflow for DHA quantification using DHA-d5.
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DHA Biosynthesis Pathway
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Biosynthesis of Docosahexaenoic Acid (DHA).
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The biosynthesis of DHA is a multi-step process involving a series of desaturation and
elongation reactions.[8][9][10] DHA-d5 can be used as a tracer to study the kinetics and
metabolism of DHA within this pathway and its incorporation into various lipid species.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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